Methyl (E)-4-[methyl-(1-quinazolin-4-ylpiperidin-4-yl)amino]-4-oxobut-2-enoate

• IUPAC Name: methyl (E)-4-[methyl-(1-quinazolin-4-ylpiperidin-4-yl)amino]-4-oxobut-2-enoate
• InChI: InChI=1S/C19H22N4O3/c1-22(17(24)7-8-18(25)26-2)14-9-11-23(12-10-14)19-15-5-3-4-6-16(15)20-13-21-19/h3-8,13-14H,9-12H2,1-2H3/b8-7+
• InChI Key: LETOGVQXCZUIOW-BQYQJAHWSA-N
• Canonical SMILES: CN(C1CCN(CC1)C2=NC=NC3=CC=CC=C32)C(=O)C=CC(=O)OC
• Isomeric SMILES: CN(C1CCN(CC1)C2=NC=NC3=CC=CC=C32)C(=O)/C=C/C(=O)OC
• Molecular Formula: C19H22N4O3
• Molecular Weight: 354.4 g/mol

Description

Methyl (E)-4-[methyl-(1-quinazolin-4-ylpiperidin-4-yl)amino]-4-oxobut-2-enoate is a small molecule inhibitor that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using several methods and has shown promising results in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of Methyl (E)-4-[methyl-(1-quinazolin-4-ylpiperidin-4-yl)amino]-4-oxobut-2-enoate involves the inhibition of specific enzymes and proteins through the binding of the inhibitor to the active site of the target molecule. This binding prevents the substrate from binding to the enzyme or protein, thereby inhibiting its activity.
Biochemical and Physiological Effects
Methyl (E)-4-[methyl-(1-quinazolin-4-ylpiperidin-4-yl)amino]-4-oxobut-2-enoate has been shown to have several biochemical and physiological effects. For example, this compound has been shown to inhibit the growth and proliferation of cancer cells by targeting specific signaling pathways. Additionally, this inhibitor has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Methyl (E)-4-[methyl-(1-quinazolin-4-ylpiperidin-4-yl)amino]-4-oxobut-2-enoate in lab experiments is its specificity for certain enzymes and proteins. This allows researchers to selectively inhibit specific pathways without affecting other cellular processes. However, one limitation of this compound is its potential toxicity and off-target effects, which can complicate experimental results.

Future Directions

There are several potential future directions for the use of Methyl (E)-4-[methyl-(1-quinazolin-4-ylpiperidin-4-yl)amino]-4-oxobut-2-enoate in scientific research. One area of interest is the development of more specific and potent inhibitors that can target specific enzymes and proteins with greater accuracy. Additionally, there is a need for further studies to investigate the potential applications of this inhibitor in various disease models, including cancer and neurodegenerative disorders.
In conclusion, Methyl (E)-4-[methyl-(1-quinazolin-4-ylpiperidin-4-yl)amino]-4-oxobut-2-enoate is a small molecule inhibitor that has shown promising results in various biochemical and physiological studies. This compound has several potential applications in scientific research, including the inhibition of specific enzymes and proteins and the improvement of cognitive function in animal models of Alzheimer's disease. However, further studies are needed to fully understand the potential advantages and limitations of this inhibitor in lab experiments and its potential applications in disease models.

Synthesis Methods

The synthesis of Methyl (E)-4-[methyl-(1-quinazolin-4-ylpiperidin-4-yl)amino]-4-oxobut-2-enoate involves several steps, including the preparation of the starting materials and the subsequent reaction conditions. One of the most common methods for synthesizing this compound is the reaction of 4-(4-aminopiperidin-1-yl)-6,7-dimethoxyquinazoline with methyl 4-oxo-2-butenoate under basic conditions.

Scientific Research Applications

Methyl (E)-4-[methyl-(1-quinazolin-4-ylpiperidin-4-yl)amino]-4-oxobut-2-enoate has been extensively studied for its potential applications in scientific research. One of the most notable applications of this compound is its use as an inhibitor of various enzymes and proteins, including protein kinase B (Akt), glycogen synthase kinase 3β (GSK-3β), and cyclin-dependent kinase 5 (CDK5).